Cas no 169335-45-9 (2-Pyrazinecarboxylicacid, 5-chloro-, nonyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 5-chloro-, nonyl ester
• CAS No: 169335-45-9
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 220279
• PubChem ID: 406082
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 5-chloro-, nonyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 5-chloro-, nonyl ester
• nonyl 5-chloropyrazine-2-carboxylate
• AC1L8Q4W
• AC1Q6795
• AG-J-54776
• AR-1K7946
• CHEMBL117543
• CTK4D3270
• NSC724000
• NSC-724000
• DTXSID50328105
• 169335-45-9
• 5-Chloro-pyrazine-2-carboxylic acid nonyl ester

• Inchi： 1S/C14H21ClN2O2/c1-2-3-4-5-6-7-8-9-19-14(18)12-10-17-13(15)11-16-12/h10-11H,2-9H2,1H3
• InChI Key： FWCNZZHMKBQNLO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 284.12933
• Monoisotopic Mass: 284.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 368.1°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.502
• PSA: 52.08
• LogP: 4.03740